Methyl 2-amino-2-(3-methoxycyclohexyl)acetate;hydrochloride
Description
Scientific Research Applications
1. Nuclear Magnetic Resonance Spectra Analysis
Research on derivatives of stereoisomeric 3-amino-1,2-cyclohexanediols, which include compounds similar to Methyl 2-amino-2-(3-methoxycyclohexyl)acetate hydrochloride, focused on their nuclear magnetic resonance (NMR) spectra. This study provided insights into the conformations of these derivatives based on chemical shifts and coupling constants, crucial for understanding their structural and chemical properties (Anet, Bannard & Hall, 1963).
2. Potential Neuroprotective Drug Development
Methyl 2-amino-2-(3-methoxycyclohexyl)acetate hydrochloride has been studied as a potential neuroprotective drug. Radiolabeling with C-11 and subsequent Positron Emission Tomography (PET) studies in rats showed significant accumulation in cortical brain areas, suggesting its ability to cross the blood-brain barrier and potential for treating neurological conditions (Yu et al., 2003).
3. Synthesis of Heterocyclic Compounds
Studies have shown the use of similar cyclohexyl derivatives in synthesizing various heterocyclic compounds. These compounds, important in medicinal chemistry, can be functionalized to develop new drugs and other chemical entities with potential therapeutic applications (Barceló & Bienz, 2018).
4. Enzymatic Inhibition Studies
Research involving derivatives of cyclohexyl compounds, like Methyl 2-amino-2-(3-methoxycyclohexyl)acetate hydrochloride, has explored their role as enzyme inhibitors. These studies contribute to understanding their potential use in therapeutic interventions for various diseases, including enzymatic disorders and cancers (Ikram et al., 2015).
5. Chirality and Absolute Configuration Studies
The study of chirality and absolute configuration of similar compounds is crucial in drug development, as it can significantly influence the pharmacological properties of a drug. Research in this area helps in the design of more effective and safer pharmaceuticals (Zhou et al., 1993).
properties
IUPAC Name |
methyl 2-amino-2-(3-methoxycyclohexyl)acetate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3.ClH/c1-13-8-5-3-4-7(6-8)9(11)10(12)14-2;/h7-9H,3-6,11H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHHWEFKBBNOQPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCC(C1)C(C(=O)OC)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-2-(3-methoxycyclohexyl)acetate hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-chloro-6,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one](/img/structure/B2453963.png)
![(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(3-fluoro-4-methylphenyl)methanone](/img/structure/B2453964.png)
![1-(3-(Benzo[d]thiazol-2-yl)phenyl)-3-(4-ethoxyphenyl)urea](/img/structure/B2453971.png)
![[(1S,2R,5R)-6-Oxabicyclo[3.2.1]oct-3-en-2-yl]methanamine](/img/structure/B2453974.png)
![N-(3,4-dimethylphenyl)-2-(2,5-dioxo-4-(p-tolyl)-3,4-dihydrofuro[3,4-d]pyrimidin-1(2H,5H,7H)-yl)acetamide](/img/structure/B2453976.png)
![N-[1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]-3-(trifluoromethyl)benzenesulfonamide](/img/structure/B2453981.png)
![(E)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide](/img/structure/B2453982.png)